Cas no 74234-91-6 (2-(4-Aminophenyl)-6-chloropyridazin-3(2H)-one)

• Product Name: 2-(4-Aminophenyl)-6-chloropyridazin-3(2H)-one
• CAS No: 74234-91-6
• MF: C₁₀H₈ClN₃O
• MW: 221.643020629883
• CID: 2951835
• PubChem ID: 12525935
• Update Time: 2025-07-01

2-(4-Aminophenyl)-6-chloropyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-氨基苯基)-6-氯哒嗪-3(2H)-酮
• 2-(4-Aminophenyl)-6-chloropyridazin-3(2H)-one
• 2-(4-AMINOPHENYL)-6-CHLOROPYRIDAZIN-3-ONE
• 2-(4-aminophenyl)-6-chloro-2,3-dihydropyridazin-3-one
• 74234-91-6

• Inchi： 1S/C10H8ClN3O/c11-9-5-6-10(15)14(13-9)8-3-1-7(12)2-4-8/h1-6H,12H2
• InChI Key： UYPBGIYBIYHTNN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(N(C2C=CC(=CC=2)N)N=1)=O

Computed Properties

• Exact Mass: 221.0355896g/mol
• Monoisotopic Mass: 221.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.7

Additional information on 2-(4-Aminophenyl)-6-chloropyridazin-3(2H)-one

Compound CAS No.74234-91-6: 2-(4-Aminophenyl)-6-chloropyridazin-3(2H)-one

Compound CAS No.74234-91-6, also known as 2-(4-Aminophenyl)-6-chloropyridazin-3(2H)-one, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound has garnered considerable attention in recent years due to its unique structural properties and potential for use in drug development. The molecule consists of a pyridazinone ring system, which is a six-membered aromatic heterocycle containing two nitrogen atoms and a ketone group. The presence of a chlorine atom at the 6-position and an amino-substituted phenyl group at the 2-position imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations.

The synthesis of 2-(4-Aminophenyl)-6-chloropyridazin-3(2H)-one typically involves a multi-step process, often starting with the preparation of the pyridazinone core. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. For instance, researchers have employed transition metal catalysts to facilitate key steps such as cyclization and substitution reactions, leading to higher purity products. These improvements have significantly enhanced the scalability of the synthesis process, making it more feasible for industrial applications.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to act as a scaffold for bioactive molecules has been leveraged in drug design studies targeting various diseases, including cancer and neurodegenerative disorders. For example, recent studies have demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against several cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced materials for light-emitting diodes (LEDs) and photovoltaic devices.

The structural versatility of 2-(4-Aminophenyl)-6-chloropyridazin-3(2H)-one allows for extensive functionalization, enabling researchers to explore a wide range of chemical modifications. By substituting different groups at strategic positions on the pyridazinone ring, scientists can tailor the compound's properties to suit specific applications. For instance, introducing electron-withdrawing or donating groups can modulate the molecule's reactivity and solubility, which are critical factors in drug delivery systems. Furthermore, recent computational studies have provided deeper insights into the compound's electronic structure, facilitating rational design approaches for optimizing its pharmacokinetic properties.

In conclusion, Compound CAS No.74234-91-6, or 2-(4-Aminophenyl)-6-chloropyridazin-3(2H)-one, represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and functionalization techniques, positions it as a valuable tool for both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations in medicine and materials science is expected to grow substantially.